Cas no 403735-08-0 (Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine)

Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine structure
403735-08-0 structure
Product name:Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine
CAS No:403735-08-0
MF:C6H3N5O2
MW:177.120319604874
CID:3969761
PubChem ID:12077471

Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine
    • benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazol-4-amine
    • Oprea1_730842
    • Benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazolamine
    • Benzo[1,2-c:3,4-ca(2)]bis[1,2,5]oxadiazolamine
    • 4-aminobenzodifurazan
    • DTXSID401259909
    • [1,2,5]oxadiazolo[3,4-e][2,1,3]benzoxadiazol-4-amine
    • 403735-08-0
    • CCG-354251
    • [1,2,5]oxadiazolo[3,4-g][2,1,3]benzoxadiazol-4-amine
    • NSC760969
    • AKOS016347632
    • STL433179
    • NSC-760969
    • Inchi: InChI=1S/C6H3N5O2/c7-2-1-3-5(10-12-8-3)6-4(2)9-13-11-6/h1H,7H2
    • InChI Key: UZRYOSOQKRHFGL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 177.02867436Da
  • Monoisotopic Mass: 177.02867436Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: -0.3

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